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Compound of Interest

Compound Name: Dotriacontane-d66

Cat. No.: B3029326 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dotriacontane-d66, the perdeuterated analog of dotriacontane, is a valuable internal standard

for quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS)

based methods. Its use allows for accurate quantification by correcting for variations during

sample preparation and analysis. This document provides a detailed protocol for the

preparation of a Dotriacontane-d66 stock solution.

Compound Data
Quantitative data for Dotriacontane-d66 is summarized in the table below. This information is

critical for accurate preparation of stock solutions.
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Parameter Value Source

Compound Name n-Dotriacontane-d66
C/D/N Isotopes, LGC

Standards[1][2]

CAS Number 62369-68-0 C/D/N Isotopes[3]

Molecular Formula C₃₂D₆₆ LGC Standards[2]

Molecular Weight 517.27 g/mol LGC Standards[2]

Synonyms
Dicetyl, Perdeuterated

dotriacontane

C/D/N Isotopes, LGC

Standards[1][2]

Isotopic Enrichment ≥98 atom % D C/D/N Isotopes[1]

Physical State Solid Fisher Scientific[4]

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol details the steps to prepare a 1 mg/mL (1000 µg/mL) stock solution of

Dotriacontane-d66.

3.1. Materials and Equipment

Dotriacontane-d66 (solid)

Isooctane (or another suitable solvent like benzene, ether, or chloroform)[5][6]

Analytical balance (readable to 0.01 mg)

10 mL Class A volumetric flask with stopper

Glass Pasteur pipette or syringe

Weighing paper or boat

Spatula
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Vortex mixer

Ultrasonic bath

Amber glass vial with a PTFE-lined cap for storage

3.2. Safety Precautions

Handle Dotriacontane-d66 and all solvents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[4]

Consult the Safety Data Sheet (SDS) for Dotriacontane-d66 and the chosen solvent before

starting the procedure.[3]

Isooctane is flammable; keep away from ignition sources.

3.3. Step-by-Step Procedure

Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

Weigh the Compound: Carefully weigh 10.0 mg of Dotriacontane-d66 solid into the tared

weighing boat. Record the exact weight.

Transfer to Volumetric Flask: Quantitatively transfer the weighed Dotriacontane-d66 to a 10

mL Class A volumetric flask. Ensure all the powder is transferred by gently tapping the

weighing boat.

Initial Solubilization: Add approximately 5-7 mL of isooctane to the volumetric flask.

Dissolve the Compound: Stopper the flask and mix the contents. Use a vortex mixer for 30-

60 seconds. If the solid does not fully dissolve, place the flask in an ultrasonic bath for 5-10

minutes at room temperature to facilitate dissolution. Visually inspect the solution to ensure

no solid particles remain. The unlabeled counterpart, dotriacontane, is known to be soluble in

solvents like benzene and ether and is insoluble in water.[5][7]
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Bring to Final Volume: Once the solid is completely dissolved, carefully add isooctane to the

volumetric flask until the bottom of the meniscus reaches the 10 mL calibration mark.

Final Mixing: Stopper the flask and invert it 10-15 times to ensure the solution is

homogeneous.

Storage: Transfer the final stock solution into a labeled amber glass vial with a PTFE-lined

cap to prevent solvent evaporation and photodegradation.

Labeling and Documentation: Label the vial clearly with the compound name

("Dotriacontane-d66 Stock Solution"), concentration (1 mg/mL in isooctane), preparation

date, and your initials.

Long-Term Storage: Store the stock solution at room temperature.[1] The compound is stable

under recommended storage conditions.[1]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Dotriacontane-d66
stock solution.
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Preparation

Storage

1. Weigh 10 mg
Dotriacontane-d66

2. Transfer to
10 mL Volumetric Flask

3. Add ~7 mL
Isooctane

4. Vortex / Sonicate
to Dissolve

5. Add Isooctane
to 10 mL Mark

6. Mix by Inversion

7. Transfer to
Amber Vial

8. Store at
Room Temperature
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Caption: Workflow for Dotriacontane-d66 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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